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Alternative Information on Indole Antimicrobials

While specific data on halogenated indole carbaldehydes is unavailable, the search results confirm that

indole is a privileged scaffold in antimicrobial drug discovery [1] [2]. Many studies focus on indole

derivatives hybridized with other pharmacophores, such as triazoles or thiadiazoles, rather than on

carbaldehydes specifically [2] [3].

The experimental data below for various indole derivatives against different microbial strains illustrates the

kind of SAR information often explored, though it does not pertain to carbaldehydes.

Table 1: Example Antimicrobial Activity of Various Indole Derivatives [3] This table shows Minimum

Inhibitory Concentration (MIC) values for different structural classes. Lower MIC values indicate greater

potency.

Compound
Code

Indole Core
Substituent

Linked Moiety

MIC
against
S.
aureus
(µg/mL)

MIC
against
MRSA
(µg/mL)

MIC
against
E. coli
(µg/mL)

MIC
against
C.
krusei
(µg/mL)

2h - 1,3,4-Thiadiazole 6.25 12.5 25 12.5
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Compound
Code

Indole Core
Substituent

Linked Moiety

MIC
against
S.
aureus
(µg/mL)

MIC
against
MRSA
(µg/mL)

MIC
against
E. coli
(µg/mL)

MIC
against
C.
krusei
(µg/mL)

3d - 1,2,4-Triazole 6.25 6.25 25 6.25

1c 5-Br, 6-F Hydrazinecarbothioamide 12.5 25 25 12.5

1h 5-Br, 6-Cl Hydrazinecarbothioamide 12.5 25 25 12.5

Ciprofloxacin - (Reference drug) 0.39 0.78 0.09 -

Fluconazole - (Reference drug) - - - 50

Experimental Protocols in Antimicrobial Screening

The methodologies from general indole antimicrobial research can serve as a reference for the types of

experiments used to generate SAR data. Here is a common workflow for evaluating the activity of new

indole derivatives:
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Prepare Test Compounds

Dissolve compounds in
12.5% DMSO to
200 µg/mL stock

Prepare serial dilutions
in test broth

Inoculate broth dilutions
with microorganisms

Prepare microorganism
suspensions

(0.5 McFarland standard)

Incubate:
Bacteria: 37°C for 24h
Fungi: 25°C for 48h

Determine Minimum Inhibitory
Concentration (MIC)

Click to download full resolution via product page

Standard strains from collections like the American Type Culture Collection (ATCC) are typically used [3].

The core measurement is the Minimum Inhibitory Concentration (MIC), determined as the lowest

concentration of a compound that completely prevents visible growth of the microorganism [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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